Cas no 22245-85-8 (3-(Trifluoromethyl)picolinamide)

• Product Name: 3-(Trifluoromethyl)picolinamide
• CAS No: 22245-85-8
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 2134574
• Update Time: 2025-10-28

3-(Trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-2-Pyridinecarboxamide
• 3-(Trifluoromethyl)picolinamide

• Inchi： 1S/C7H5F3N2O/c8-7(9,10)4-2-1-3-12-5(4)6(11)13/h1-3H,(H2,11,13)
• InChI Key： KJDIGQWBDQJIFR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Topological Polar Surface Area: 56

Additional information on 3-(Trifluoromethyl)picolinamide

Introduction to 3-(Trifluoromethyl)picolinamide (CAS No. 22245-85-8)

3-(Trifluoromethyl)picolinamide, identified by the Chemical Abstracts Service Number (CAS No.) 22245-85-8, is a fluorinated heterocyclic amide that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of picolinamide derivatives, characterized by a pyridine ring substituted with a trifluoromethyl group at the 3-position and an amide functional group. The presence of the trifluoromethyl group imparts unique physicochemical properties, including increased lipophilicity and metabolic stability, making it a valuable scaffold for developing novel therapeutic agents.

The trifluoromethyl group is a key structural feature that influences the biological activity and pharmacokinetic profile of 3-(Trifluoromethyl)picolinamide. This moiety is well-documented for its ability to enhance binding affinity to biological targets, improve pharmacological efficacy, and extend the half-life of drugs. In recent years, fluorinated compounds have been extensively studied due to their favorable properties in drug design, and 3-(Trifluoromethyl)picolinamide exemplifies the potential of such modifications in enhancing therapeutic outcomes.

Research into 3-(Trifluoromethyl)picolinamide has revealed its promising applications in various therapeutic areas. One of the most notable areas is its role as an intermediate in the synthesis of bioactive molecules targeting inflammatory and immunological pathways. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by modulating key signaling cascades involved in immune responses. The trifluoromethyl group plays a crucial role in these interactions by enhancing receptor binding and reducing metabolic degradation.

Furthermore, 3-(Trifluoromethyl)picolinamide has been explored as a lead compound in the development of anticancer agents. Preclinical studies indicate that this compound can inhibit the growth of tumor cells by interfering with critical cellular processes such as proliferation and angiogenesis. The trifluoromethyl substitution enhances its ability to interact with enzymes and receptors involved in cancer pathways, leading to improved therapeutic efficacy. These findings have opened new avenues for further investigation into its potential as a chemotherapeutic agent.

The pharmacokinetic profile of 3-(Trifluoromethyl)picolinamide is another area of interest. The trifluoromethyl group contributes to its favorable solubility and stability, allowing for better absorption and distribution within the body. Additionally, this modification reduces susceptibility to enzymatic degradation, resulting in a prolonged half-life and increased bioavailability. Such properties are essential for developing drugs with improved patient compliance and reduced dosing frequency.

In recent advancements, computational modeling and high-throughput screening have been employed to optimize derivatives of 3-(Trifluoromethyl)picolinamide for enhanced biological activity. These approaches have led to the identification of novel analogs with improved potency and selectivity against disease targets. The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal structural modifications based on large datasets of biological activity.

The synthesis of 3-(Trifluoromethyl)picolinamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

Industrial applications of 3-(Trifluoromethyl)picolinamide are expanding beyond academic research into commercial pharmaceutical development. Companies are investing in large-scale production facilities to meet growing demand for fluorinated compounds in drug development programs. The versatility of this compound as a building block for synthesizing diverse bioactive molecules makes it an attractive candidate for licensing agreements with pharmaceutical firms.

Ethical considerations in drug development are also being addressed through responsible sourcing and synthesis practices. Efforts are underway to ensure that raw materials used in producing 3-(Trifluoromethyl)picolinamide are obtained from sustainable sources while minimizing environmental impact. These initiatives reflect a growing commitment within the industry to uphold ethical standards throughout the drug development lifecycle.

The future prospects for 3-(Trifluoromethyl)picolinamide are promising, with ongoing research aimed at uncovering new therapeutic applications and improving existing formulations. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like 3-(Trifluoromethyl)picolinamide will play an increasingly important role in addressing unmet medical needs.